(3-Bromophenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: (3-bromophenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C17H14BrFN2OS/c18-14-3-1-2-13(10-14)16(22)21-9-8-20-17(21)23-11-12-4-6-15(19)7-5-12/h1-7,10H,8-9,11H2
• InChI Key: HVTHVJLHOOLJDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H14BrFN2OS
• Molecular Weight: 393.3 g/mol
• CAS No.: 851865-86-6

Description

(3-Bromophenyl)-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C17H14BrFN2OS and its molecular weight is 393.27. The purity is usually 95%.
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Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

A study highlights an efficient approach for the regioselective synthesis of heterocyclic amides, serving as strategic intermediates for further chemical transformations. This research demonstrates a catalyst- and solvent-free methodology, emphasizing the significance in developing eco-friendly and efficient synthetic routes (Moreno-Fuquen et al., 2019).

Biological Evaluation for Carbonic Anhydrase Inhibition

Novel bromophenol derivatives, including the chemical structure of interest, have been synthesized and tested for their inhibitory activity against carbonic anhydrase enzymes. This study sheds light on the potential therapeutic applications of these compounds, particularly in treating conditions where enzyme inhibition is beneficial (Akbaba et al., 2013).

Fluorinated Compound Synthesis for Enhanced Photostability

Research focusing on fluorination of fluorophores, including the synthesis of fluorinated benzophenones, highlights the impact of fluorination on enhancing photostability and improving spectroscopic properties. This study provides insights into the applications of fluorinated compounds in developing novel fluorophores (Woydziak et al., 2012).

Antitumor Activity Assessment

The synthesis and preliminary biological testing of compounds for their antitumor activity represent another significant application. Such studies contribute to the understanding of the potential therapeutic uses of these chemical entities in cancer treatment (Tang & Fu, 2018).

Improvement in Synthetic Processes

An improved synthesis process for flubenimidazole highlights the application of the compound as an intermediate. This research underlines the importance of optimizing synthetic routes for better yields and product quality, which is crucial for industrial-scale production (Hong, 2004).